Methyl 3-[(4-formyl-2-nitrophenyl)sulfanyl]propanoate

• CAS RN: 443956-05-6
• Molecular Formula: C11H11NO5S
• Molecular Weight: 269.28 g/mol
• IUPAC Name: methyl 3-(4-formyl-2-nitrophenyl)sulfanylpropanoate
• InChI: InChI=1S/C11H11NO5S/c1-17-11(14)4-5-18-10-3-2-8(7-13)6-9(10)12(15)16/h2-3,6-7H,4-5H2,1H3
• InChI Key: DJPWLGXQRQIOEW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCSC1=C(C=C(C=C1)C=O)[N+](=O)[O-]

Description

Methyl 3-[(4-formyl-2-nitrophenyl)sulfanyl]propanoate is a useful research compound. Its molecular formula is C11H11NO5S and its molecular weight is 269.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-chloro-3-nitrobenzaldehyde (2.60 g, 0.014 mole) and methyl 3-mercaptopropionate (1.92 g, 0.016 mole) in DMF (10 mL) was added anhydrous K2CO3 (2.07 g, 0.016 mole). After stirring at ambient temperature for 16 hr, the reaction was quenched with ice water. The precipitated product was collected by suction filtration, washed well with water, and dried in vacuo to give a bright yellow solid (3.65 g, 97%).